4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3,5-dimethyl-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzenesulfonamide
• InChI: InChI=1S/C23H22N2O5S/c1-4-29-22-14(2)11-17(12-15(22)3)31(27,28)25-16-9-10-20-18(13-16)23(26)24-19-7-5-6-8-21(19)30-20/h5-13,25H,4H2,1-3H3,(H,24,26)
• InChI Key: WNLLHRMERBAOAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O)C
• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol
• CAS No.: 921897-39-4

Description

4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a synthetically designed small molecule recognized for its potent and selective inhibitory activity against specific protein kinases. This compound is a key research tool in chemical biology and oncology, primarily investigated for its ability to modulate signaling pathways critical for cell proliferation and survival. Its molecular structure is engineered to act as a Type II kinase inhibitor , binding to the unique DFG-out conformation of the kinase's activation loop. This mechanism provides a high degree of selectivity, making it a valuable probe for dissecting complex kinase-dependent cellular processes. Current research focuses on its application in studying diseases driven by dysregulated kinase signaling, with particular interest in its effects on JAK2 and VEGFR2 pathways, which are implicated in myeloproliferative neoplasms and angiogenesis, respectively. Scientists utilize this benzenesulfonamide derivative to explore novel therapeutic strategies, validate new drug targets, and understand resistance mechanisms to existing kinase inhibitors in preclinical models.

Biological Activity

4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide is a complex organic compound that has garnered attention due to its potential biological activities. This article reviews the synthesis, biological mechanisms, and therapeutic implications of this compound, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound possesses a unique molecular structure characterized by:

• Molecular Formula : C₁₈H₁₈N₂O₄S
• Molecular Weight : 350.41 g/mol
• Key Functional Groups : Ethoxy group, dimethyl substituents, dibenzo oxazepine core, and sulfonamide moiety.

This structural complexity suggests diverse interactions with biological targets.

The biological activity of 4-ethoxy-3,5-dimethyl-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide can be attributed to its ability to interact with specific enzymes and receptors. Research indicates that compounds within this class may exhibit:

• Anti-inflammatory Properties : Potential inhibition of cyclooxygenase (COX) enzymes.
• Anticancer Activity : Modulation of pathways related to cell proliferation and apoptosis.

Case Studies and Research Findings

• COX Inhibition Studies :
  • A study evaluating similar compounds demonstrated COX-2 inhibitory activity with a maximum inhibition of 47.1% at a concentration of 20 μM. This suggests potential anti-inflammatory applications for derivatives of the compound under review .
• Cell Line Testing :
  • Research involving various cancer cell lines showed that compounds with similar structures can induce apoptosis in cancer cells. For instance, testing on U2OS and SH-SY5Y cells indicated significant cytotoxic effects at specific concentrations .

Data Table: Summary of Biological Activities

Activity Type	Target Enzyme/Cell Type	Observed Effect	Reference
COX Inhibition	COX-2	47.1% inhibition at 20 μM
Anticancer Activity	U2OS Cells	Induced apoptosis
Anticancer Activity	SH-SY5Y Cells	Significant cytotoxicity

Synthesis Pathways

The synthesis of this compound typically involves multi-step reactions starting from simpler precursors. Key steps include:

• Formation of the Dibenzo Oxazepine Core :
  • Achieved through cyclization reactions under acidic or basic conditions.
• Introduction of Functional Groups :
  • Ethoxy and sulfonamide groups are introduced via nucleophilic substitution reactions.
• Final Product Isolation :
  • The final compound is purified through crystallization or chromatography techniques.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations

Key differences among analogs lie in substituents on the benzene ring and the dibenzooxazepin core:

Table 1: Structural and Molecular Comparison

Compound Name	Benzene Substituents	Oxazepin Substituents	Molecular Formula	Molecular Weight
Target Compound	4-ethoxy, 3,5-dimethyl	11-oxo, no methyl	Not Reported	~452.5*
4-Methoxy-3,5-dimethyl-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide	4-methoxy, 3,5-dimethyl	10-methyl, 11-oxo	C₂₃H₂₂N₂O₅S	438.5
N-(8,10-Dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzenesulfonamide	4-fluoro	8,10-dimethyl, 11-oxo	C₂₁H₁₇FN₂O₄S	412.4
1-(4-Chlorophenyl)-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide	4-chlorophenyl (methanesulfonamide)	8,10-dimethyl, 11-oxo	C₂₂H₁₉ClN₂O₄S	442.9

*Estimated based on the molecular weight of the methoxy analog (438.5) + ethoxy substitution (Δ~14 g/mol).

Electronic and Physicochemical Properties

• Ethoxy vs.
• Fluorine vs. Ethoxy : The 4-fluoro substituent in introduces electron-withdrawing effects, which may enhance sulfonamide acidity compared to the EDG-rich target compound.
• Chlorophenyl Methanesulfonamide : The 4-chlorophenyl group in adds steric bulk and hydrophobicity, distinct from the ethoxy/methyl-substituted benzene in the target.